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Compound of Interest

Compound Name: Ethametsulfuron

Cat. No.: B054947

Essential Safety and Handling Guide for
Ethametsulfuron

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel handling Ethametsulfuron. Adherence to these
guidelines is critical for ensuring personal safety and minimizing environmental contamination.

Toxicological Data Summary

Ethametsulfuron-methyl generally exhibits low acute toxicity. The following table summarizes
key quantitative toxicological data.

Metric Value Species Reference
Acute Oral LD50 > 5000 mg/kg Rat [1]
Acute Dermal LD50 > 2000 mg/kg Rabbit [1]

Acceptable Daily

0.01 mg/kg/da Human 2][3
Intake (ADI) S 12163]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are paramount to prevent
exposure when handling Ethametsulfuron. More than 97% of pesticide exposure occurs

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b054947?utm_src=pdf-interest
https://www.benchchem.com/product/b054947?utm_src=pdf-body
https://www.benchchem.com/product/b054947?utm_src=pdf-body
https://www.benchchem.com/product/b054947?utm_src=pdf-body
https://www.epa.gov/system/files/documents/2022-07/ethametsulfuron-memo-2000.pdf
https://www.epa.gov/system/files/documents/2022-07/ethametsulfuron-memo-2000.pdf
http://www.echem.com.au/pdf/Herbicides/Metsulfuron-Methyl-WG-500g/Metsulfuron-Methyl-WG-SDS.pdf
https://4farmers.com.au/wp-content/uploads/2021/11/4FARMERS-METSULFURON-METHYL-600-WDG-SELECTIVE-HERBICIDE-v2.pdf
https://www.benchchem.com/product/b054947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

through the skin, making dermal protection a priority.[4]

Required PPE

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://extension.missouri.edu/publications/g1917
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Required Equipment

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Use unlined nitrile, neoprene,
or butyl rubber gloves.[4][5][6]
Ensure gloves extend up the
forearm.[5] Wash the outside
of gloves before removal and
discard disposable gloves after

each use.[5]

Body

Protective clothing/Coveralls

Wear a long-sleeved shirt and
long pants at a minimum.[7]
For mixing and handling
concentrates, chemical-
resistant coveralls (e.g.,
Tyvek®) are recommended.[7]
An apron may be required for

spill protection.[4]

Eyes & Face

Safety goggles and face shield

Wear chemical safety goggles
that create a seal around the
eyes.[5][8] Use a face shield
during mixing and spraying
operations to protect against

splashes.[6]

Respiratory

Respirator

A mask or respirator is
necessary when handling large
volumes, in enclosed
conditions, or where dust may
be generated.[2][9] Use a
NIOSH-approved respirator

with the appropriate cartridges.

[4]

Feet

Chemical-resistant boots

Wear unlined, chemical-
resistant boots that cover the
ankles.[7] Pant legs should be

worn over the boots to prevent
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pesticides from entering.[7] Do
not wear leather or fabric

footwear.[5]

PPE Inspection and Maintenance

Before each use, inspect all PPE for signs of damage such as rips or tears.[8] Clean and
maintain reusable PPE according to the manufacturer's instructions.[7] Wash contaminated
work clothing separately from household laundry using hot water and detergent.[7][10][11]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Ethametsulfuron from receipt to disposal is crucial for
safety and regulatory compliance.

Receiving and Storage

 Inspect Container: Upon receipt, inspect the container for any damage or leaks.
o Label Verification: Ensure the container is clearly labeled as Ethametsulfuron.

e Secure Storage: Store the product in its original, tightly closed container in a cool, dry, and
well-ventilated area.[9][10][11][12]

« |solation: Store away from direct sunlight, moisture, incompatible materials such as strong
oxidizing agents, other pesticides, fertilizers, food, or animal feed.[2][9][12]

o Access Control: The storage area should be secure and not accessible to unauthorized
personnel or be in or around a home.[10]

Handling and Preparation

o Designated Area: Conduct all handling and preparation in a designated, well-ventilated area,
preferably within a chemical fume hood.[2]
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o Don PPE: Before handling, put on all required personal protective equipment as detailed in
Section 1.

e Avoid Dust: Handle the substance carefully to avoid the formation of dust.[2][13]
» Spill Containment: Have a spill kit readily available.

e Hygiene: Avoid contact with skin, eyes, and clothing.[9][10][11] Do not eat, drink, or smoke in
the handling area.[2][10][11] Wash hands thoroughly after handling.[2][9][10][11][12]

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of Ethametsulfuron.
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Emergency Procedures

Rapid and correct response to emergencies can significantly mitigate potential harm.

In Case of a Spill

o Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

» Control and Contain: Stop the flow of material if it is safe to do so.[12] Prevent the spill from
entering drains or water courses.[2][12] Use absorbent materials like non-chlorinated cat
litter, vermiculite, or activated charcoal to contain the spill.[14]

o Clean-up: Wearing appropriate PPE, sweep or shovel the absorbed material into a labeled,
sealed container for disposal.[2][3][14]

o Decontaminate: Clean the spill area with detergent and water.[2]

» Report: Report the spill to the appropriate authorities as required by local regulations.[14][15]

In Case of Exposure

» General Advice: Move the affected person to fresh air. Ensure medical personnel are aware
of the material involved.[12]

o Eye Contact: Immediately hold the eye open and rinse slowly and gently with water for 15-20
minutes.[10][11] Remove contact lenses, if present, after the first 5 minutes, then continue
rinsing.[10][11] Seek medical attention if irritation persists.[12]

o Skin Contact: Take off contaminated clothing immediately.[10][11] Rinse the skin with plenty
of soap and water for 15-20 minutes.[10][11][12]

 Inhalation: Move the person to fresh air.[3][12] If breathing is difficult, give oxygen.[3] Call a
physician if symptoms develop or persist.[12]

 Ingestion: Rinse mouth with water.[12] Do NOT induce vomiting.[3] Call a poison control
center or doctor immediately for treatment advice.[11]
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Emergency Response Plan Diagram
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Caption: Emergency response plan for Ethametsulfuron incidents.

Disposal Plan

Proper disposal of Ethametsulfuron and its containers is essential to prevent environmental
contamination.[16] Ethametsulfuron is very toxic to aquatic life with long-lasting effects.[3][13]

Disposal of Unwanted Ethametsulfuron

» Follow Regulations: Dispose of waste and residues in accordance with all applicable local,
state, and federal regulations.[12]
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e Licensed Facility: Unwanted product should be disposed of at a licensed waste disposal site.
[12] This may involve mixing with a combustible solvent and burning in a chemical incinerator
equipped with an afterburner and scrubber.[13]

o Avoid Environmental Release: Do not allow the product to enter drains, water courses, or be
discharged onto the ground.[12][13]

Disposal of Empty Containers

o Triple Rinse: Empty containers must be triple-rinsed immediately after use.[17]

[e]

Step 1: Empty the container into the spray tank and drain for 30 seconds.[17]

[e]

Step 2: Fill the container 20-25% full with clean water and securely replace the cap.[17]

o

Step 3: Vigorously shake or roll the container for at least 30 seconds.[17]

[¢]

Step 4: Pour the rinsate into the spray tank and drain for 30 seconds.[17]

[e]

Step 5: Repeat steps 2-4 two more times.[17]

e Puncture Container: After rinsing, puncture the container to prevent reuse.[9]

e Recycle or Dispose: Take the rinsed and punctured containers to an approved waste
handling site for recycling or disposal.[12] Programs like drumMUSTER may be available for
recycling eligible containers.[17] If not triple-rinsed, containers are considered hazardous
waste.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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